3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one

• Molecular Formula: C12H8N2O3
• Molecular Weight: 228.20 g/mol
• IUPAC Name: 3-(3-methyl-1,2,4-oxadiazol-5-yl)chromen-2-one
• InChI: InChI=1S/C12H8N2O3/c1-7-13-11(17-14-7)9-6-8-4-2-3-5-10(8)16-12(9)15/h2-6H,1H3
• InChI Key: DUQDEHGDAGAGDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC3=CC=CC=C3OC2=O

Description

3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one ( 892300-44-6) is a high-purity chemical compound for research applications. This specialized molecule features a hybrid structure combining a coumarin scaffold with a 3-methyl-1,2,4-oxadiazole heterocycle, making it a valuable intermediate in medicinal chemistry and drug discovery research . The coumarin core is a privileged structure in pharmacology, known for a wide spectrum of biological activities. The integration of the 1,2,4-oxadiazole ring, a stable heterocycle with significant presence in medicinal chemistry, enhances the compound's potential as a building block for developing novel bioactive agents . Research on structurally related coumarin-oxadiazole hybrids has demonstrated promising pharmacological properties, including notable antimicrobial activity against various bacterial and fungal strains, as well as cytotoxic effects against human cancer cell lines such as breast carcinoma (MCF-7) and hepatocellular carcinoma (HepG-2) . These findings highlight the potential of this compound class in developing new therapeutic leads. With a molecular formula of C12H8N2O3 and a molecular weight of 228.20 g/mol, this reagent is characterized to ensure quality and consistency for your research . It is intended for use in exploratory studies, hit-to-lead optimization, and structure-activity relationship (SAR) investigations. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Synthesis of 3-(4-acetyl-5H/methyl-5-substituted phenyl-4,5-dihydro-1,3,4-oxadiazol-2-yl)-2H- chromene-2-ones

A method involves synthesizing a series of 3-(4-acetyl-5H/methyl-5-substituted phenyl-4,5-dihydro-1,3,4-oxadiazol-2-yl)-2H-chromene-2-ones, which are then evaluated.

General Procedure

• A mixture of a starting compound (5a) (0.59 g, 0.002 mol) and excessive acetic anhydride (10 mL) is refluxed for 1 hour.
• The excessive acetic anhydride is distilled off under reduced pressure, and the residue is poured into ice-cold water.
• The solid product is filtered and recrystallized from ethanol to yield the target compound (6a).

Characterization of 3-(4-Acetyl-5-methyl-5-phenyl-4,5-dihydro-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one (6a)

• Melting point: 150-152°C
• Yield: 68%
• IR (KBr, cm-1) νmax: 1710 (CO, coumarin), 1524 (CN), 1670 (C=O), 1624, 1479, 1370, 1279, 1092, 1036, 1013 (oxadiazole nucleus)
• 1H-NMR (DMSO-d6, 300 MHz, δ ppm): 2.36 (3H, s, CH3), 2.5 (3H, s, COCH3) , 7.14 (3H, bt, Ar-H), 7.27 (2H, d, J = 10 Hz, Ar-H ), 7.58 (2H, bt, Ar-H), 8.04 (2H, d, J = 9.5 Hz, Ar-H), 8.66 (1H, s, Ar-H)
• Mass m/z (%): 321 M+

Table 1: Physical constants of the synthesized compounds (6a-j)

Compound No.	R1	R2	Melting Point (°C)	Yield (%)	Molecular Formula	Rf	Rm	% N Found (Calc.)
6a	CH3	H	150	70	C19H14O5N2	0.76	-0.15	7.96 (7.99)

Rf values were obtained using TLC with the following eluents: benzene: acetone (9:1, v/v) and toluene: ethyl acetate: formic acid (5:4:1, v/v/v). Rm = log (1-1/Rf).

Synthesis of Chromen-4-One-Oxadiazole Analogs

The synthesis of chromen-4-one substituted oxadiazole analogs involves the reaction of 2-hydroxyacetophenone and p-formylbenzoic acid in ethanolic potassium hydroxide at room temperature.

Synthesis of 3-(5-mercapto-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one derivatives

General Procedure

• Dissolve 2-oxo-2H-chromene-3-carbohydrazide in ethanol, and add an equimolar amount of KOH in water, followed by carbon disulfide.
• Heat the reaction mixture under reflux until the evolution of H2S ceases. Monitor the reaction using TLC with ethyl acetate: hexane (20%).
• Cool the reaction mass, dilute with cold water, and acidify with 10% HCl. Collect the separated solid by filtration, wash with water, and crystallize from ethanol.

Synthesis Involving 1,3,4-Oxadiazole Derivatives

To synthesize 1,3,4-oxadiazole derivatives, begin with the esterification of 1-/2-naphthol with ethyl bromoacetate in the presence of anhydrous potassium carbonate in dry acetone to produce 1-/2-Naphthyloxyacetic acid hydrazide. Reflux the product with hydrazine hydrate in absolute ethanol to form 1-/2-naphthyloxyacetic acid hydrazide. Next, combine acid hydrazides with carbon disulfide to create 1,3,4-oxadiazole-2(3H)-thiones. Finally, react hydrazide with cyanogen bromide in an alkaline solution to yield 2-amino-1,3,4-oxadiazole derivatives.

Chemical Reactions Analysis

Types of Reactions

3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The oxadiazole ring can participate in nucleophilic substitution reactions, where nucleophiles replace specific substituents on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of new materials with unique properties, such as fluorescence and conductivity.

Mechanism of Action

The mechanism of action of 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The oxadiazole ring is known to act as a bioisostere of amide, providing better hydrolytic and metabolic stability . This compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Modifications

Table 1: Key Structural Variations and Their Implications

Compound Name	Core Structure Modification	Key Features
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one	3-Methyl-1,2,4-oxadiazole attached to C3	Enhanced metabolic stability; moderate RPS3 binding
3-(2-Aminooxazol-5-yl)-2H-chromen-2-one derivatives	Aminooxazole at C3	Broad-spectrum antimicrobial activity (MIC: 2–16 µg/mL against S. aureus)
3-(5-Phenyl-1,2,4-oxadiazol-3-yl)chromone	Phenyl-substituted oxadiazole at C3	Lower synthetic yield (40%); increased lipophilicity
2-(1,2,4-Oxadiazol-5-yl)-2,3-dihydro-4H-chromen-4-ones	Dihydrochromenone + oxadiazole	Rigid structure; high yields (65–85%) via CDI-mediated synthesis
4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one	Phthalazinone + chlorophenyl-oxadiazole	High molecular weight (400.8 g/mol); potential for DNA intercalation

Key Observations:

• Methyl vs. Phenyl Substitution : The 3-methyl group in the target compound improves solubility compared to bulky phenyl groups, though phenyl derivatives may exhibit stronger π-π stacking in hydrophobic binding pockets .
• Aminooxazole Derivatives: Substitution with aminooxazole enhances antimicrobial activity but reduces target specificity compared to oxadiazole-containing analogs .

Table 3: Binding Energies and Target Interactions

Compound	Target Site	Binding Energy (kcal/mol)	Key Interactions
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one	RPS3 protein	−7.24	Arg54, Arg94, Gln101, Glu103, Ser104
Baicalein	rRNA helix 18	−8.24	U607, G609, G610, U630, U631
Vadadustat	rRNA helix 18	−8.01	U608, G610, G611, U630

• The target compound’s binding to RPS3 is weaker than baicalein’s rRNA interactions, likely due to the latter’s polyphenolic structure enabling stronger hydrogen bonding .

Biological Activity

Antitumor Activity

Research has demonstrated that 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one exhibits significant antitumor properties. In a comprehensive study, the compound was evaluated against a panel of 60 cancer cell lines . The results showed notable inhibition of cancer cell growth, particularly in specific cell lines.

Key Findings:

• Kidney Cancer: The compound showed substantial efficacy in inhibiting the growth of the kidney cancer OU-31 cell line, with a growth percentage of 46.76% .
• Leukemia: Against the leukemia MOLT-4 cell line, the compound demonstrated remarkable efficacy, resulting in a reduction of 49.82% .

These results suggest that 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one may have potential as an anticancer agent, particularly for kidney cancer and leukemia.

Antifungal Activity

While specific data on the antifungal activity of 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one is limited, related compounds containing the 1,2,4-oxadiazole moiety have shown promising antifungal properties.

Comparative Study:

A study on similar compounds revealed that derivatives containing the 1,2,4-oxadiazole ring system exhibited significant antifungal activity . For instance:

Compound	MIC (μg/mL) against F. oxysporum
Compound 80	Complete inhibition at 50 μg/mL
Hymexazol (commercial fungicide)	Less effective

This data suggests that the 1,2,4-oxadiazole ring, present in our compound of interest, may contribute to antifungal properties.

Structure-Activity Relationship (SAR)

The biological activity of 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one can be attributed to its unique structural features:

• Coumarin Ring: The 2H-chromen-2-one moiety is known for its diverse biological activities, including anticancer properties .
• 1,2,4-Oxadiazole Moiety: This heterocyclic system has been identified as a potential pharmacophore for antifungal activity .
• Methyl Substituent: The presence of a methyl group at the 3-position of the oxadiazole ring may influence the compound's interaction with biological targets.

While the exact mechanism of action for 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one has not been fully elucidated, studies on similar compounds provide insights:

• Enzyme Inhibition: The oxadiazole ring can interact with enzymes and receptors, potentially inhibiting their activity.
• Cell Cycle Arrest: Related compounds have shown the ability to halt the cell cycle, particularly in the G2/M phase, leading to cancer cell death .
• Oxidative Stress: Some oxadiazole derivatives induce oxidative stress, activating the JNK protein and reconfiguring roles of ASK1, MKK7, and c-Jun proteins .

Future Research Directions

Given the promising results, future research on 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one should focus on:

• Detailed mechanism studies to understand its interaction with specific molecular targets.
• In vivo studies to assess its efficacy and safety profile.
• Structure optimization to enhance its biological activity and pharmacokinetic properties.

Q & A

Q. Table 1: Reaction Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	80–100°C	Higher temps improve cyclization
CDI Equivalents	1.2–1.5 eq	Excess CDI reduces byproducts
Reaction Time	6–12 hours	Prolonged time increases conversion

Advanced: How can reaction parameters be adjusted to address low yields during synthesis?

Answer: Low yields may arise from incomplete cyclization or side reactions. Mitigation strategies include:

• Solvent Optimization: Use anhydrous DMF to stabilize intermediates .
• Catalyst Screening: Test alternative coupling agents (e.g., EDC/HOBt) for sterically hindered substrates.
• Microwave-Assisted Synthesis: Reduces reaction time and improves homogeneity .

Basic: What spectroscopic techniques are essential for characterizing this compound, and which structural features do they confirm?

Answer:

• NMR (1H/13C): Aromatic protons (δ 6.8–8.2 ppm), oxadiazole carbons (δ 165–170 ppm), and chromenone carbonyl (δ 175–180 ppm) .
• Mass Spectrometry (HRMS): Molecular ion [M+H]+ confirms molecular weight.
• IR Spectroscopy: Stretching vibrations for C=O (1680–1720 cm⁻¹) and C=N (1600–1650 cm⁻¹) .

Advanced: How to resolve discrepancies in NMR data for derivatives of this compound?

Answer: Discrepancies may stem from tautomerism or solvent effects. Solutions include:

• 2D NMR (COSY/HSQC): Assigns proton-carbon correlations to distinguish regioisomers .
• Variable Temperature NMR: Identifies dynamic equilibria (e.g., keto-enol tautomerism) .
• Deuterated Solvents: Compare spectra in DMSO-d6 vs. CDCl3 to assess hydrogen bonding effects.

Biological: What in vitro assays are suitable for evaluating anticancer potential?

Answer:

• Cell Viability Assays: MTT or resazurin-based assays against cancer cell lines (e.g., HeLa, MCF-7) .
• Enzyme Inhibition: Screen against kinases (e.g., EGFR) or DNA topoisomerases via fluorescence polarization .
• Apoptosis Markers: Measure caspase-3/7 activation using fluorogenic substrates .

Q. Table 2: Representative Bioactivity Data

Assay Type	Target	IC50 (µM)	Reference
MTT (HeLa)	Cytotoxicity	12.3 ± 1.2
EGFR Inhibition	Kinase Activity	0.87 ± 0.1

Advanced: How to design mechanistic studies for anticancer activity in specific cell lines?

Answer:

• Transcriptomics: RNA-seq to identify dysregulated pathways (e.g., apoptosis, cell cycle).
• Proteomics: SILAC labeling to quantify protein expression changes post-treatment.
• Molecular Docking: Predict binding to targets like tubulin or PARP using AutoDock Vina .

Stability: What factors influence the compound’s stability during storage?

Answer:

• pH: Degrades rapidly in alkaline conditions (pH > 9).
• Temperature: Store at –20°C in amber vials to prevent photodegradation.
• Humidity: Lyophilize for long-term storage; hygroscopicity accelerates hydrolysis .

Q. Table 3: Stability Under Various Conditions

Condition	Half-Life (Days)	Degradation Pathway
pH 7.4 (RT)	30	Hydrolysis
pH 2.0 (RT)	90	Stable
40°C (Dry)	60	Thermal oxidation

Advanced: How to address conflicting bioactivity data across studies?

Answer:

• Assay Standardization: Control for cell passage number, serum concentration, and incubation time.
• Metabolic Stability: Test in hepatocyte microsomes to rule out rapid clearance .
• Structural Confirmation: Re-characterize batches via XRD or HPLC-MS to ensure purity >95% .